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Compound of Interest

3-(4-Chlorobenzyl)piperidine
Compound Name:
hydrochloride

cat. No.: B1356001

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

3-(4-Chlorobenzyl)piperidine hydrochloride is a synthetic organic compound featuring a
piperidine ring substituted at the 3-position with a 4-chlorobenzyl group.[1] With a molecular
formula of C12H16CIN-HCI and a molecular weight of 246.18 g/mol , this compound serves as a
valuable intermediate and building block in medicinal chemistry and pharmaceutical research.
[1][2] Its structural motif is of interest for developing therapeutic agents, particularly those
targeting neurological pathways.[3] This document provides a comprehensive overview of a
feasible synthesis route and detailed characterization methods for 3-(4-
Chlorobenzyl)piperidine hydrochloride.

Proposed Synthesis Pathway

The most direct and widely recognized method for synthesizing piperidine scaffolds is the
catalytic hydrogenation of the corresponding pyridine precursor.[4][5][6] This approach is
favored for its efficiency and straightforward execution. The proposed synthesis for 3-(4-

Chlorobenzyl)piperidine hydrochloride involves two main steps:

» Catalytic Hydrogenation: Reduction of the aromatic pyridine ring of 3-(4-
Chlorobenzyl)pyridine to yield the saturated piperidine ring.
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» Salt Formation: Reaction of the resulting free base, 3-(4-Chlorobenzyl)piperidine, with
hydrochloric acid to form the stable and more soluble hydrochloride salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.sigmaaldrich.com/HK/zh/product/aldrich/bbo000486
https://www1.journaldemontreal.com/360/yul/index.html?pano=data:text%2Fxml,%3Ckrpano%20onstart=%22loadpano(%27%2F%5C%2Fp6.pics%2Fp%2F1758710308%27)%3B%22%3E%3C/krpano%3E
https://pmc.ncbi.nlm.nih.gov/articles/PMC6384841/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6384841/
https://apps.dtic.mil/sti/tr/pdf/ADA258925.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9917539/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9917539/
https://www.benchchem.com/product/b1356001#3-4-chlorobenzyl-piperidine-hydrochloride-synthesis-and-characterization
https://www.benchchem.com/product/b1356001#3-4-chlorobenzyl-piperidine-hydrochloride-synthesis-and-characterization
https://www.benchchem.com/product/b1356001#3-4-chlorobenzyl-piperidine-hydrochloride-synthesis-and-characterization
https://www.benchchem.com/product/b1356001#3-4-chlorobenzyl-piperidine-hydrochloride-synthesis-and-characterization
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1356001?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1356001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

